methyl 6-(trifluoromethyl)-1H-indazole-4-carboxylate

• CAS No.: 848678-62-6
• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• IUPAC Name: methyl 6-(trifluoromethyl)-1H-indazole-4-carboxylate
• InChI: InChI=1S/C10H7F3N2O2/c1-17-9(16)6-2-5(10(11,12)13)3-8-7(6)4-14-15-8/h2-4H,1H3,(H,14,15)
• InChI Key: LJHXJPMPBIVZRU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=NNC2=CC(=C1)C(F)(F)F

Description

Methyl 6-(trifluoromethyl)-1H-indazole-4-carboxylate is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate (1 equiv.) in chloroform (13 mL per 1 mmol), potassium acetate (1.05 equiv.) and acetic anhydride (2 equiv.) were added and reaction mixture stirred at room temperature for 12 h. After this time, tert-butyl nitrite (4 equiv.) and 18-crown-6 (0.35 equiv.) were added and reaction stirred again at 65° C. for 3 h. On completion, the reaction mixture was cooled to room temperature, diluted with chloroform (500 mL) and washed with sat. sodium bicarbonate solution. the organic layer was dried over sodium sulfate and concentrated to afford title the compound (yield 90-95%).